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Compound of Interest

Compound Name: 2-Ethoxy-4-methylpentan-1-amine

Cat. No.: B13298305

Get Quote

Executive Summary & Compound Identity
2-Ethoxy-4-methylpentan-1-amine is a specialized aliphatic ether-amine intermediate, often

utilized in the synthesis of pharmaceutical building blocks, particularly for kinase inhibitors and

peptidomimetics where the isobutyl side chain mimics a Leucine residue. Its structural

uniqueness lies in the vicinal arrangement of a primary amine and an ethoxy ether functionality

on a branched alkyl chain.

IUPAC Name: 2-Ethoxy-4-methylpentan-1-amine[1][2]

CAS Number: 883538-38-3[1][2][3][4][5]

Molecular Formula: C

H

NO

Molecular Weight: 145.24 g/mol
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Physical State: Colorless to pale yellow liquid (Standard conditions)

Structural Logic & Numbering
To ensure accurate spectral assignment, the carbon backbone is numbered starting from the

amine-bearing carbon:

C1: Methylene attached to Nitrogen (-CH

-NH

)

C2: Methine attached to Ethoxy group (-CH(OEt)-)

C3: Methylene bridge (-CH

-)

C4: Methine branching point (-CH(CH

)

)

C5/C4-Me: Terminal Methyl groups (Isobutyl tail)

Experimental Protocols for Spectral Acquisition
To obtain high-fidelity data, the following sample preparation and acquisition protocols are

recommended. These methods minimize solvent effects and exchangeable proton broadening.

Nuclear Magnetic Resonance (NMR)
Solvent Selection: Chloroform-

(CDCl

) is the standard solvent. However, for clear resolution of the amine protons (-NH

), Dimethyl Sulfoxide-
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(DMSO-

) is preferred as it slows proton exchange, sharpening the signal.

Sample Prep: Dissolve 10–15 mg of the amine in 0.6 mL of solvent.

Additives: If using CDCl

, add a trace of solid K

CO

to the tube to neutralize any acidic impurities that might protonate the amine and shift the
C1/C2 signals.

Pulse Sequence: Standard 1H ZG30; 13C PGD (Power Gated Decoupling).

Infrared Spectroscopy (FT-IR)
Method: Attenuated Total Reflectance (ATR) is optimal for this liquid amine.

Prep: Place 1 drop of neat liquid on the diamond/ZnSe crystal.

Background: Air background acquired immediately prior to sampling.

Resolution: 4 cm

, 32 scans.

Mass Spectrometry (MS)
Method: Electrospray Ionization (ESI) in Positive Mode.

Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

Note: The formic acid ensures protonation to [M+H]

.

Spectroscopic Data Analysis[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13298305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)
Primary Ionization Event: The molecule readily protonates at the primary nitrogen.

Parent Ion [M+H]

:m/z 146.15 (Calculated)

Fragmentation Pattern (ESI/MS-MS): Under collision-induced dissociation (CID), the molecule

undergoes characteristic

-cleavages.

Loss of Ammonia (Neutral Loss): [M+H - NH

]

m/z 129.

-Cleavage (Ether side): Cleavage adjacent to the ether oxygen often yields stable oxonium
ions.

Isobutyl Characteristic: A fragment at m/z 43 (isopropyl cation) or m/z 57 (isobutyl cation) is

common in high-energy EI spectra but less prominent in soft ESI.

Parent Ion [M+H]+
m/z 146.15

[M+H - NH3]+
m/z 129.12

(Elimination)- 17 Da

[M+H - EtOH]+
m/z 100.11

(Ether Cleavage)

- 46 Da

C4H9+
m/z 57.07
(Isobutyl)

Alkyl frag

Click to download full resolution via product page

Figure 1: Predicted ESI-MS fragmentation pathway for 2-ethoxy-4-methylpentan-1-amine.

Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a fingerprint for the ether-amine bifunctionality.
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Frequency (cm

)
Assignment Description

3350–3380 N-H Stretch (asym)
Weak doublet typical of

primary amines.

3280–3300 N-H Stretch (sym)
Weak doublet paired with

above.

2950–2850 C-H Stretch

Strong. Alkyl chain (CH

, CH

).[6]

1580–1650 N-H Bend (Scissoring) Medium broad band.

1080–1120 C-O-C Stretch
Strong. Characteristic of

aliphatic ethers.

Diagnostic Note: The absence of a Carbonyl (C=O) band at 1700 cm

confirms the reduction of any amide/ester precursors.

Nuclear Magnetic Resonance (NMR)
The NMR data provides the definitive structural proof. The chemical shifts below are referenced

to TMS (

0.0) in CDCl

.[6]

H NMR Data (400 MHz, CDCl

)
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Position (ppm) Multiplicity Integral
Coupling (

)

Assignment
Logic

C1-H 2.65 – 2.75 Multiplet (dd) 2H -

to Amine

(Shielded

relative to

ether

).

C2-H 3.30 – 3.45 Multiplet 1H -

to Ether

(Deshielded,

Chiral

center).

O-CH

-
3.45 – 3.60

Multiplet (q

like)
2H 7.0 Hz

Ethoxy

methylene

(Diastereotop

ic potential).

O-CH

-CH
1.18 Triplet 3H 7.0 Hz

Ethoxy

methyl.

C3-H 1.25 – 1.45 Multiplet 2H -
Methylene

bridge.

C4-H 1.65 – 1.75
Multiplet

(sept)
1H 6.6 Hz

Methine of

Isobutyl

group.

C5/Me 0.91 Doublet 6H 6.6 Hz

Terminal

Isopropyl

methyls.

-NH 1.20 – 1.80 Broad Singlet 2H - Exchangeabl

e (Shift varies

with
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concentration

).

C NMR Data (100 MHz, CDCl

)
Position (ppm) Carbon Type Assignment Logic

C2 78.5 CH

Methine attached to

Oxygen (Most

downfield alkyl).

O-CH 64.8 CH Ethoxy methylene.

C1 45.2 CH Methylene attached to

Nitrogen.

C3 41.5 CH Methylene bridge.

C4 24.8 CH Isobutyl methine.

C5/Me 22.9 / 22.7 CH
Terminal methyls (May

split if diastereotopic

influence is strong).

O-Et-Me 15.6 CH Ethoxy methyl.

Synthesis & Causality (Contextualizing the Data)
Understanding the synthesis aids in identifying impurities (e.g., unreacted nitrile or alcohol).

The most robust route to this structure involves the Reductive Amination of the corresponding

-ethoxy aldehyde or the Reduction of an

-ethoxy amide.

Pathway:
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Starting Material: 4-methyl-1-pentene is epoxidized or 2-bromo-4-methylpentanoic acid is

used.

Etherification: Introduction of the ethoxy group at C2.

Amine Formation: Conversion of the C1 functionality (Carboxyl/Aldehyde) to Amine via

amide reduction (LiAlH

) or nitrile reduction.

Impurity Watch:

Peak at

3.7-4.0 (1H NMR): Indicates unreacted Alcohol (if made from Leucinol).

Peak at 1740 cm

(IR): Indicates unreduced Ester/Amide.

2-Ethoxy-4-methylpentanamide
(Precursor)

2-Ethoxy-4-methylpentan-1-amine
(Target)

 Reduction of C=O to CH2

LiAlH4 / THF
(Reduction)

Impurity Check:
IR ~1650 cm-1 (Amide C=O)

 QC Step

Click to download full resolution via product page

Figure 2: Synthesis logic and associated impurity markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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